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Compound of Interest

Compound Name: 2,5-Di-tert-butylphenol

Cat. No.: B187667

An In-Depth Technical Guide on 2,5-Di-tert-
butylphenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,
synthesis, and known biological roles of 2,5-Di-tert-butylphenol (2,5-DTBP), an alkylated
phenol of interest in various industrial and research applications.

Core Chemical and Physical Properties

2,5-Di-tert-butylphenol is an organic compound characterized by a phenol ring substituted
with two tert-butyl groups at the 2 and 5 positions. These bulky alkyl groups impart significant
steric hindrance and lipophilicity, influencing the molecule's reactivity, stability, and solubility.[1]
It typically appears as a white to light yellow solid at room temperature.[1]

Table 1: Chemical and Physical Data for 2,5-Di-tert-butylphenol
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Property Value Source(s)

2,5-bis(1,1-
IUPAC Name -
dimethylethyl)phenol

Phenol, 2,5-di-tert-butyl-; 2,5-

Synonyms DTRP [1]
CAS Number 5875-45-6 [1]
Molecular Formula C14H220 [1]
Molecular Weight 206.32 g/mol [2]
Appearance White to light yellow solid [1]
Melting Point 37 °C (experimental) [3]
Boiling Point 253 °C (experimental) [3]
Water Solubility 4.32 mg/L at 25°C (calculated) [3]
logP (Octanol/Water) 4.5 at 24°C (experimental) [3]
pKa 10.6 (calculated) [3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2,5-Di-tert-
butylphenol. Key spectral features are summarized below.

Table 2: Spectroscopic Data for 2,5-Di-tert-butylphenol
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Technique

Key Peaks / Chemical Shifts

Source(s)

1H NMR

Spectral data available and
consistent with the structure,
though a detailed peak list is
not provided in the cited

literature.

[4]115]

13C NMR

Spectral data available and
consistent with the structure,
though a detailed peak list is
not provided in the cited

literature.

[5][6]

IR Spectroscopy

Key absorptions are expected
for O-H stretching (around
3400-3600 cm~1) and C-H
stretching of alkane groups
(around 2850-2960 cm™1).

[1](7]

Mass Spec (MS)

Molecular lon (M+) peak
expected at m/z = 206.1671.

[2]

Experimental Protocols

A. Synthesis of 2,5-Di-tert-butylphenol

A representative method for the synthesis of 2,5-Di-tert-butylphenol is through the

dehydrative alkylation of a substituted phenol.[5][8]

Methodology:

o Reactant Preparation: To a reaction vessel under an inert atmosphere (e.g., argon), add the
catalyst [PhsC][B(CsFs)4] (0.01 mmol), the starting phenol, 3-(tert-butyl)phenol (0.4 mmol),
and the alkylating agent, 2-methylpropan-2-ol (tert-butanol) (0.2 mmol), dissolved in a

suitable solvent such as dichloromethane (DCM).[5][8]

« Initiation: Add trifluoromethanesulfonic anhydride (Tf20) (0.02 mmol) to the mixture.[5][8]
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e Reaction: Stir the reaction mixture at a controlled temperature (e.g., 40 °C) for a designated
period (e.g., 12 hours) until the reaction is complete, which can be monitored by techniques
like tH NMR.[5][8]

 Purification: Upon completion, the product can be purified using flash column
chromatography on silica gel, eluting with a non-polar solvent system such as petroleum
ether/ethyl acetate (e.g., 40:1 ratio).[5][8]
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Caption: Synthesis workflow for 2,5-Di-tert-butylphenol.

B. Purification by Melt Crystallization

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b187667?utm_src=pdf-body-img
https://www.benchchem.com/product/b187667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

For industrial-scale purification of alkylated phenols like 2,5-DTBP, melt crystallization is an
effective technique, often used after an initial vacuum distillation to remove lower-boiling point
isomers.[4][9][10]

Methodology:

e Initial Separation: A crude reaction mixture is subjected to vacuum distillation to separate
isomers with different boiling points. For instance, 2-tert-butylphenol and 2,6-di-tert-
butylphenol can be removed as distillates, leaving a residue enriched in higher-boiling
isomers like 2,5-DTBP.[9][10]

o Melt Crystallization: The enriched residue is transferred to a melt crystallization apparatus
(e.g., a zone refiner).[10]

o Cooling & Sweating: The molten mixture is cooled to induce crystallization of the desired
compound. This is followed by a "sweating" step, where the temperature is slightly raised to
melt and remove impurities trapped in the crystal lattice.[10]

e Recovery: The process is repeated to achieve a high-purity product, often exceeding 99%.[4]

Biological Activity and Applications

While its isomers, 2,4-DTBP and 2,6-DTBP, are well-studied for their potent antioxidant, anti-
inflammatory, and antimicrobial properties, specific biological data on 2,5-DTBP is less
extensive.[8][9][11][12] The primary roles and activities identified for 2,5-DTBP are as a
chemical intermediate and a metabolite.

o Antioxidant and Stabilizer: Like other hindered phenols, 2,5-DTBP is used as an antioxidant
to prevent oxidative degradation in materials like plastics and polymers.[1] The phenolic
hydroxyl group can donate a hydrogen atom to neutralize free radicals, terminating oxidative
chain reactions.[8][9]

o Chemical Intermediate: It serves as a precursor in the synthesis of more complex molecules
for the pharmaceutical and specialty chemical industries.[1]

» Metabolite/Degradation Product: 2,5-DTBP has been identified as a degradation
intermediate in advanced oxidation processes for breaking down Bisphenol A (BPA).[7] It has
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also been detected as a photodegradation product of the antioxidant AO701 (2,6-di-tert-
butylphenol), where it exhibits toxicity to marine bacteria.[12]

» Natural Occurrence: The compound has been identified in various natural sources, including
fermented foods and as a volatile organic compound in certain plants and materials.[1][3][13]
Reports suggest it possesses some antibacterial and antioxidant activity.[13]
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Caption: Roles and applications of 2,5-Di-tert-butylphenol.

Safety and Handling

Like most phenolic compounds, 2,5-Di-tert-butylphenol should be handled with appropriate
safety precautions to avoid potential irritation.

Table 3: Hazard Identification and Precautionary Statements
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Category Information Source(s)

Potential for skin and eye
Hazard Class o - [1]
irritation. Low acute toxicity.

Safety goggles, chemical-
Personal Protective Equipment  resistant gloves, lab coat. Use 7]

(PPE) in a well-ventilated area or

fume hood.

Rinse cautiously with water for
] ) several minutes. Remove
First Aid (Eyes) _ [7]
contact lenses if present and

easy to do. Continue rinsing.

Wash with plenty of soap and

First Aid (Skin) [7]
water.

First Aid (Inhalation) Move person to fresh air. [7]

First Aid (Ingestion) Seek medical assistance. [7]

Store in a tightly closed
Storage container in a dry, cool, and [7]

well-ventilated place.

This guide provides a foundational understanding of 2,5-Di-tert-butylphenol. While its physical
and chemical properties are well-defined, further research is needed to fully elucidate its
specific biological mechanisms of action, especially in comparison to its more extensively
studied isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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